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Compound Focus: 1-epi-Ramipril

CAS No.: 104195-90-6

Cat. No.: S839321

Get Quote

The table below consolidates the key molecular and commercial identification data for 1-epi-Ramipril from

the search results.

Property Details

CAS Number 104195-90-6 [1] [2]

Systematic
Name

(2S,3aS,6aS)-1-[(1S)-2-[[(1R)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-

oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid [1]

Other Synonyms (1R)-epi-Ramipril; Ramipril EP Impurity H [1] [2]

Molecular
Formula

C₂₃H₃₂N₂O₅ [1]

Molecular
Weight

416.51 g/mol [1]

Category Pharmaceutical Impurity (Stereoisomer of Ramipril) [1] [2]

Commercial
Availability

Available as a reference standard from chemical suppliers (e.g., Santa Cruz

Biotechnology) [1].
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Based on standard practices for pharmaceutical impurity characterization, the following workflow outlines

the necessary steps to obtain the full spectroscopic profile of 1-epi-ramipril.

Start: Acquire 1-epi-Ramipril
Reference Standard

Purity Analysis
(HPLC)

Structural Elucidation

Nuclear Magnetic Resonance
(NMR) Spectroscopy

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

Data Compilation &
Report

Click to download full resolution via product page

A proposed workflow for the comprehensive characterization of 1-epi-ramipril.

Suppliers often provide a Certificate of Analysis (CoA) with basic purity data and may offer a

complementary data package for reference standards. One supplier noted that such a package for impurities

can include ¹H-NMR, Mass spectrometry, HPLC, IR spectroscopy, and TGA data, sometimes at no extra

cost [3]. You should contact suppliers directly to request this information.

Suggestions for Obtaining the Data

To acquire the detailed spectroscopic data needed for your research, I recommend the following actions:
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Contact Suppliers Directly: Inquire with specialty chemical vendors like SynThink Chemicals or

Santa Cruz Biotechnology for the available CoA and characterization data (NMR, MS, IR, HPLC) for
their 1-epi-ramipril product [3] [1].

Search Scientific Literature: Conduct a targeted search in academic databases (like SciFinder,
Reaxys, or PubMed) using the confirmed CAS number (104195-90-6) as the primary key. This may

lead to published studies that include the spectral data.
Explore Patent Documents: Review the full text of relevant patents, such as those related to the

improved synthesis of ramipril, as they sometimes contain detailed spectroscopic information for
intermediates and related compounds [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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